Emergency Procedures

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On Skin: Remove contaminated clothing and rinse the affected area with copious amounts of

water for at least 15 minutes.

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory irritation occurs.

If Ingested: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing Picamilon, including contaminated PPE and cleaning materials, must be

disposed of as chemical waste.

Segregation: Collect all Picamilon waste in a designated, sealed, and clearly labeled

container.
